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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental measurements of the half-life of

Sodium-22 (²²Na), a crucial radionuclide in positron emission tomography (PET) system

calibration and materials science. Understanding the uncertainties associated with its half-life is

paramount for the accuracy and reliability of these applications. This document outlines the

methodologies employed in key experiments, presents a consolidated view of the measured

data, and compares ²²Na with alternative radionuclides.

Quantitative Data Summary
The half-life of Sodium-22 has been the subject of numerous experimental measurements over

several decades. The precision of these measurements has improved over time, reflecting

advancements in detector technology and data analysis techniques. A summary of selected

historical and recent measurements is presented below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1232525?utm_src=pdf-interest
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reported Half-

life (Years)

Uncertainty

(Years)

Measurement

Method

Year of

Publication
Reference

2.60290 ± 0.00034
Ionization

Chamber
2024

Pommé, S., et al.

[1]

2.6018 ± 0.0022 Not Specified 2024 ChemLin[2]

2.6019 Not Specified Not Specified 2023 Radiacode[3]

2.602 Not Specified Not Specified 2018
Columbia

University[4][5]

2.6 Not Specified Not Specified 2023 Ionactive[6]

2.61 Not Specified Not Specified 2017
Taylor & Francis

Online[7]

2.6019 Not Specified Not Specified 1999
NUDAT

Database[8]

2.6 Not Specified Not Specified 2018 HPS Chapters[9]

Note on Evaluated Data: Nuclear data evaluation bodies, such as the International Atomic

Energy Agency (IAEA), provide recommended values based on a weighted average of multiple

experimental results. For instance, an IAEA compilation from 2008 lists a half-life of 950.57 ±

0.23 days (approximately 2.6026 ± 0.0006 years).[10] Another dataset provides a value of

950.5 ± 0.4 days (approximately 2.6025 ± 0.0011 years).[11]

Experimental Protocols
The determination of a radionuclide's half-life requires precise and stable measurement of its

activity over a prolonged period. The two primary methods employed for Sodium-22 are

ionization chamber measurements and gamma-ray spectrometry.

Method 1: Long-Term Measurement with an Ionization
Chamber
This method relies on the highly stable and linear response of an ionization chamber to

measure the activity of a ²²Na source over several half-lives.
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A. Source Preparation and Placement:

A calibrated Sodium-22 source is securely placed in a reproducible position within a re-

entrant ionization chamber.

The chamber is housed in a temperature-stabilized environment to minimize fluctuations in

detector response.

B. Data Acquisition:

The ionization current, which is proportional to the activity of the source, is measured at

regular intervals over an extended period (e.g., several years).

A high-precision electrometer, often with a feedback capacitor to ensure linearity, is used to

measure the current.[1]

Thousands of individual measurements are recorded to provide a robust dataset for

statistical analysis.[1]

C. Data Analysis and Uncertainty Budget:

The measured ionization current is plotted against time, and a weighted exponential decay

curve is fitted to the data.

The half-life is calculated from the decay constant of the fitted curve.

Key sources of uncertainty to be considered in the uncertainty budget include:

Statistical uncertainties: Arising from the random nature of radioactive decay.

Systematic uncertainties:

Instability of the measuring electronics.

Variations in the background radiation.

Presence of radioactive impurities in the source.
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Long-term drift in the detector response.

Environmental factors such as temperature, pressure, and humidity.[1]

Dead-time effects: Corrections for the time the detector is unresponsive while processing

an event.

Method 2: Gamma-Ray Spectrometry with a High-Purity
Germanium (HPGe) Detector
This technique involves measuring the intensity of the characteristic gamma rays emitted

during the decay of Sodium-22.

A. System Setup and Calibration:

A High-Purity Germanium (HPGe) detector with high energy resolution is used.

The detector is calibrated for energy and efficiency using standard radioactive sources

covering a range of energies.

The Sodium-22 source is placed at a fixed and reproducible distance from the detector.

B. Data Acquisition:

Gamma-ray spectra are acquired at regular intervals over a period spanning at least one

half-life.

The acquisition time for each spectrum is chosen to ensure good counting statistics in the

photopeaks of interest.

The primary gamma rays monitored for ²²Na are the 1274.5 keV gamma ray and the 511 keV

annihilation photons.[6]

C. Data Analysis and Uncertainty Budget:

The net peak area of the 1274.5 keV gamma-ray photopeak is determined for each

spectrum.
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The peak areas are corrected for radioactive decay during the measurement time if the

acquisition time is significant compared to the half-life.

The corrected peak areas are plotted against time, and an exponential decay curve is fitted

to the data to determine the half-life.

Key sources of uncertainty to be considered in the uncertainty budget include:

Statistical uncertainties: In the determination of the net peak area.

Systematic uncertainties:

Uncertainty in the peak area fitting function.

Variations in the source-detector geometry.

Detector efficiency calibration uncertainty.

Pile-up effects at high counting rates.

Background subtraction.

Dead-time corrections: Which can vary with the source activity.

Visualizing the Experimental Workflow
The following diagrams illustrate the generalized workflows for the two primary methods of

Sodium-22 half-life measurement.
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Caption: Workflow for ²²Na half-life measurement using an ionization chamber.
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Caption: Workflow for ²²Na half-life measurement via gamma-ray spectrometry.
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Comparison with Alternative Positron-Emitting
Radionuclides
While Sodium-22 is a valuable tool for calibration and certain research applications, its long

half-life makes it unsuitable for in-vivo diagnostic imaging in humans. For clinical PET imaging,

a variety of other positron-emitting radionuclides are used, each with its own distinct half-life

and application profile.

Radionuclide Half-life Primary Applications

Sodium-22 (²²Na) ~2.6 years

PET scanner calibration,

positron annihilation

spectroscopy, preclinical tracer

studies.[2]

Gallium-68 (⁶⁸Ga) ~68 minutes

Imaging neuroendocrine

tumors and prostate cancer.[4]

[12]

Rubidium-82 (⁸²Rb) ~75 seconds
Myocardial perfusion imaging.

[13][14]

Copper-64 (⁶⁴Cu) ~12.7 hours

Imaging a range of conditions

and potential for therapy.[2][7]

[15]

Zirconium-89 (⁸⁹Zr) ~78.4 hours

Immuno-PET (tracking

monoclonal antibodies).[3][16]

[17]

Iodine-124 (¹²⁴I) ~4.2 days

Thyroid imaging,

cardiovascular and malignant

diseases, dosimetry.[8][9][11]

The choice of radionuclide is dictated by the biological process being studied. Short-lived

isotopes like ⁶⁸Ga and ⁸²Rb are suitable for imaging processes with rapid pharmacokinetics,

while longer-lived isotopes such as ⁶⁴Cu, ⁸⁹Zr, and ¹²⁴I are necessary for tracking slower

biological processes, such as the distribution of antibodies.[18][19] Sodium-22, with its very
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long half-life, remains in a distinct category, primarily serving as a stable, long-term reference

source rather than a clinical imaging agent.[13]

Logical Relationship of Radionuclide Selection

Application Type Half-life Characteristic Example Radionuclide
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Caption: Radionuclide selection based on application and half-life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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